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Compound of Interest

Compound Name: Diphenyl(quinuclidin-4-yl)methanol

Cat. No.: B052841 Get Quote

An In-depth Technical Guide to
Diphenyl(quinuclidin-4-yl)methanol
For Researchers, Scientists, and Drug Development Professionals

Introduction
Diphenyl(quinuclidin-4-yl)methanol, a tertiary amino alcohol, is a molecule of significant

interest in pharmaceutical development, primarily recognized as a key intermediate and

process impurity in the synthesis of Umeclidinium Bromide, a long-acting muscarinic antagonist

used in the treatment of chronic obstructive pulmonary disease (COPD). A thorough

understanding of its molecular structure, physicochemical properties, and synthesis is crucial

for process optimization, impurity profiling, and ensuring the quality and safety of the final

active pharmaceutical ingredient (API). This technical guide provides a comprehensive

overview of Diphenyl(quinuclidin-4-yl)methanol, consolidating available data on its molecular

characteristics, synthesis, and known associations.

Molecular Structure and Formula
The molecular structure of Diphenyl(quinuclidin-4-yl)methanol consists of a quinuclidine

ring, a bicyclic amine, substituted at the 4-position with a diphenylmethanol group. This

structure imparts specific chemical properties that are pertinent to its role as a synthetic

intermediate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b052841?utm_src=pdf-interest
https://www.benchchem.com/product/b052841?utm_src=pdf-body
https://www.benchchem.com/product/b052841?utm_src=pdf-body
https://www.benchchem.com/product/b052841?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Formula: C₂₀H₂₃NO[1][2][3]

Chemical Names:

(1-Azabicyclo[2.2.2]oct-4-yl)(diphenyl)methanol[4]

α,α-Diphenyl-1-azabicyclo[2.2.2]octane-4-methanol

CAS Number: 461648-39-5[1][2][3]

Molecular Weight: Approximately 293.40 g/mol [1][2]

Below is a 2D representation of the molecular structure:

Caption: 2D structure of Diphenyl(quinuclidin-4-yl)methanol.

Physicochemical Properties
A summary of the known and predicted physicochemical properties of Diphenyl(quinuclidin-4-
yl)methanol is presented in the table below. These properties are essential for its handling,

purification, and analytical characterization.

Property Value Source

Appearance White to off-white solid [4][5]

Molecular Formula C₂₀H₂₃NO [1][2][3]

Molecular Weight 293.40 g/mol [1][2]

Boiling Point (Predicted) 440.3±25.0 °C [6]

Solubility

Soluble in DMSO, Chloroform,

Methanol. Very slightly soluble

in water (0.23 g/L at 25 °C,

calculated).

[7][8]

pKa (Predicted) 13.34 ± 0.29 [9]

Density (Predicted) 1.18±0.1 g/cm³ [7]
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Spectroscopic Data
Spectroscopic data is fundamental for the structural elucidation and identification of

Diphenyl(quinuclidin-4-yl)methanol. While comprehensive experimental spectra are often

proprietary, key data from patent literature is provided.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy
A European patent application provides the following ¹H NMR data for the compound, recorded

in deuterated dimethyl sulfoxide (DMSO-d₆) at 400 MHz.

¹H NMR (400MHz; DMSO-d₆): δ 7.51 (4H, m), 7.25 (4H, m), 7.15 (2H, m), 2.65 (6H, m), 1.60

(6H, m)[5]

Experimental Protocols
The synthesis of Diphenyl(quinuclidin-4-yl)methanol is a critical step in the overall synthesis

of Umeclidinium Bromide. The following is a representative experimental protocol derived from

patent literature.

Synthesis of Diphenyl(quinuclidin-4-yl)methanol
This synthesis involves the reaction of a quinuclidine-based ester with an organometallic

phenylating agent.

Reaction Scheme:

Starting Material

Reagent

ProductEthyl 1-azabicyclo[2.2.2]octane-4-carboxylate

Diphenyl(quinuclidin-4-yl)methanol

1. Phenyllithium
2. Aqueous workup

Phenyllithium
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Caption: Synthesis of Diphenyl(quinuclidin-4-yl)methanol.

Procedure:[10][11]

Reaction Setup: A solution of phenyllithium (1.5-1.7 M in cyclohexane/ether) is cooled to

-30°C under an argon atmosphere.

Addition of Ester: A solution of ethyl 1-azabicyclo[2.2.2]octane-4-carboxylate in anhydrous

tetrahydrofuran (THF) is added dropwise to the cooled phenyllithium solution, maintaining

the temperature at -30°C.

Reaction Monitoring: The reaction progress is monitored by a suitable analytical technique,

such as thin-layer chromatography (TLC) or high-performance liquid chromatography

(HPLC).

Quenching: Upon completion, the reaction is carefully quenched by the slow addition of a

saturated aqueous solution of ammonium chloride.

Extraction and Purification: The resulting mixture is subjected to an extractive workup. The

organic phase is extracted with 1N hydrochloric acid. The combined aqueous phases are

then basified with a saturated potassium carbonate solution to a pH greater than 9, leading

to the precipitation of the product. The solid is collected by filtration, washed with ethyl

acetate, and dried to yield the final product as a white solid.[12]

Biological Activity and Significance
Diphenyl(quinuclidin-4-yl)methanol is primarily known as a process-related impurity in the

synthesis of Umeclidinium Bromide.[1] As such, its own pharmacological profile is not

extensively studied. However, the quinuclidine core is a well-established pharmacophore

present in numerous biologically active compounds, exhibiting a wide range of activities

including antimicrobial, anticholinergic, and antihistaminic effects. The presence of this moiety

suggests that Diphenyl(quinuclidin-4-yl)methanol could potentially interact with various

biological targets. Its primary significance in drug development is as a reference standard for

monitoring and controlling impurities during the manufacturing of Umeclidinium Bromide to

ensure the safety and efficacy of the final drug product.
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Logical Workflow for Impurity Analysis
The following diagram illustrates a typical workflow for the identification and quantification of

Diphenyl(quinuclidin-4-yl)methanol as an impurity in Umeclidinium Bromide synthesis.
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Caption: Workflow for Impurity Profiling.
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Conclusion
Diphenyl(quinuclidin-4-yl)methanol is a compound of considerable importance in the

pharmaceutical industry, particularly in the context of the synthesis of Umeclidinium Bromide.

This technical guide has summarized its key molecular and physicochemical properties,

provided an overview of its synthesis, and contextualized its significance as a process impurity.

For researchers and professionals in drug development, a comprehensive understanding of

this molecule is essential for maintaining high standards of quality and safety in pharmaceutical

manufacturing. Further research into its potential biological activities could reveal additional

applications for this and related quinuclidine derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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